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Compound Focus: Cymarin

CAS No.: 508-77-0

Cat. No.: S564717

Cymarin LDso Data

The table below summarizes the specific toxicological data for Cymarin found in the search results.

Compound CAS Route of Test Source /
L . . LDso Value o
Name Number Administration Subject Citation
Cymarin 508-77-0 Intravenous (i.v.) Rat 248+1.8 [1][2]
mglkg

Experimental Context

The provided data point is from a specific experimental setting.

¢ Toxicity Measurement: LDso (Lethal Dose, 50%) is the amount of a substance that causes death in
50% of test animals in a short-term study and is a standard measure of acute toxicity [3].
e Species and Route: The test was conducted on rats via intravenous (i.v.) injection, meaning the

compound was administered directly into the bloodstream [1]. Toxicity can vary significantly based on
the animal species and route of administration [3].

Important Note on a Similar-Named Compound
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During the search, a significant amount of data was found for a compound named Coumarin (CAS 91-64-
5). It is critical to understand that Cymarin and Coumarin are different substances with different

chemical structures and toxicities.

e Cymarin: A cardenolide glycoside (steroid) with a molecular formula of C3oH440o9, often studied for
its cardiac effects [1] [4].

e Coumarin: A benzopyrone derivative with a molecular formula of CoHeO2, used in fragrances and
flavors [5] [6]. Its reported oral LDso in rats is 293 mg/kg [7] [6], which is much less potent than
Cymarin in this context.

Experimental Workflow for Acute Toxicity Testing

The following diagram illustrates the general workflow for determining an LDso value, which contextualizes

how the data for Cymarin was likely generated.
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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